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Compound of Interest

Compound Name:
2-Hydroxybenzyl beta-d-

glucopyranoside

Cat. No.: B1243249 Get Quote

This guide provides immediate safety, handling, and disposal protocols for 2-Hydroxybenzyl
beta-d-glucopyranoside, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on best practices for handling similar

chemical compounds and general laboratory safety standards.

Hazard Assessment
While a specific Safety Data Sheet (SDS) for 2-Hydroxybenzyl beta-d-glucopyranoside is

not readily available, an assessment of similar compounds, such as other non-hazardous

glycosides and 2-hydroxybenzyl alcohol, suggests that it should be handled with standard

laboratory precautions. It is not classified as a hazardous substance according to Regulation

(EC) No. 1272/2008[1]. However, it is crucial to minimize exposure and follow prudent

laboratory practices[2].

Personal Protective Equipment (PPE)
The following table summarizes the essential personal protective equipment for handling 2-
Hydroxybenzyl beta-d-glucopyranoside.
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PPE Category Item Specification Purpose

Eye Protection
Safety

Glasses/Goggles

ANSI Z87.1 compliant,

with side shields.[3]

Protects eyes from

dust particles and

accidental splashes.

Hand Protection Disposable Gloves

Nitrile gloves are

recommended for

incidental contact.[3]

Prevents skin contact

with the chemical.

Body Protection Laboratory Coat
Standard, long-

sleeved lab coat.[4]

Protects skin and

personal clothing from

contamination.

Foot Protection Closed-toe Shoes

Made of a non-

absorbent material.[5]

[6]

Protects feet from

spills and falling

objects.

Respiratory Not generally required

Use in a well-

ventilated area. A dust

mask may be used if

handling fine powders

to avoid inhalation.[7]

Minimizes inhalation

of airborne particles.

Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Read and understand the available safety information for similar compounds.

Ensure that a safety shower and eyewash station are accessible.[8]

Prepare a clean and uncluttered workspace.[5]

Assemble all necessary equipment and materials before handling the compound.

Handling:
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Wear the appropriate PPE as outlined in the table above.

Handle the solid compound in a well-ventilated area to minimize dust generation.

Avoid direct contact with skin and eyes.[9]

Do not eat, drink, or smoke in the laboratory.[5]

Wash hands thoroughly with soap and water after handling the compound.[10]

Spill Response:

In case of a small spill, sweep up the solid material, avoiding dust generation, and place it

in a designated waste container.[11]

For skin contact, wash the affected area with soap and water.[10]

For eye contact, immediately flush with copious amounts of water for at least 15 minutes

and seek medical attention.[10]

Disposal Plan
Waste Characterization: Based on available data for similar compounds, 2-Hydroxybenzyl
beta-d-glucopyranoside is not expected to be classified as hazardous waste[1].

Disposal Method: Dispose of the compound and any contaminated materials (e.g., gloves,

weighing paper) in a designated chemical waste container.

Regulatory Compliance: All waste disposal must be carried out in accordance with local,

state, and federal regulations. Do not dispose of down the drain[4].

Experimental Protocol Workflow
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Handling Phase

Post-Handling Phase Emergency Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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